molecular formula C31H34N2O7 B6252397 2-[({1-[(tert-butoxy)carbonyl]piperidin-3-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)methyl]furan-3-carboxylic acid CAS No. 2137931-39-4

2-[({1-[(tert-butoxy)carbonyl]piperidin-3-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)methyl]furan-3-carboxylic acid

Cat. No.: B6252397
CAS No.: 2137931-39-4
M. Wt: 546.6
InChI Key:
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Description

This compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals . The molecule also includes a fluorenylmethyloxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis .


Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups. It includes a piperidine ring, a furan ring, and carbonyl groups associated with the Fmoc and Boc protecting groups .


Chemical Reactions Analysis

The compound likely participates in reactions typical of its functional groups. For example, the Fmoc group can be removed under mildly acidic conditions, and the Boc group can be removed using strong acid . The compound may also participate in reactions typical of carboxylic acids and amines .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups like carbonyl and carboxylic acid would likely make the compound soluble in polar solvents .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine and carboxylic acid functional groups, followed by coupling of the protected amine with the protected carboxylic acid. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "3-piperidinol", "tert-butyl chloroformate", "9H-fluorene-9-methanol", "furan-3-carboxylic acid", "N,N-diisopropylethylamine", "dimethylformamide", "dichloromethane", "triethylamine", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate" ], "Reaction": [ { "Step 1": "Protection of the amine group of 3-piperidinol with tert-butyl chloroformate in the presence of N,N-diisopropylethylamine and dimethylformamide to yield the protected amine intermediate." }, { "Step 2": "Protection of the carboxylic acid group of furan-3-carboxylic acid with 9H-fluorene-9-methanol in the presence of triethylamine and dichloromethane to yield the protected carboxylic acid intermediate." }, { "Step 3": "Coupling of the protected amine intermediate with the protected carboxylic acid intermediate using N,N-diisopropylethylamine and dimethylformamide to yield the coupled intermediate." }, { "Step 4": "Deprotection of the coupled intermediate using hydrochloric acid in diethyl ether to remove the tert-butyl and 9H-fluorene-9-methoxycarbonyl protecting groups and yield the final product, 2-[({1-[(tert-butoxy)carbonyl]piperidin-3-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)methyl]furan-3-carboxylic acid." }, { "Step 5": "Purification of the final product using sodium bicarbonate, sodium chloride, and magnesium sulfate." } ] }

CAS No.

2137931-39-4

Molecular Formula

C31H34N2O7

Molecular Weight

546.6

Purity

95

Origin of Product

United States

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